This work is focused on the direct growth of vertically aligned carbon nanotubes (CNTs) onto the flexible stainless-steel mesh (SM) substrate using ZIF-67 as the catalytic layer.

Since the excited-state intramolecular proton transfer (ESIPT) process involving sulfur is extremely fast, its mechanism is still unclear, and its derivatives are rarely studied, we have performed a theoretical study the ESIPT process of 3-thiolflavone (3TF) and its derivatives.

The reason for the neutral loss of 44 Da in catechin tandem mass spectrometry analysis is not yet clear. Past studies used low-resolution mass spectrometers, which made isobaric ions easily misjudged or ignored. One of the important fragment ions [(epi)Catechin-H+-44]− is usually determined to be derived from the loss of C2H4O (MW = 44.0262) at the C-ring of catechin anion. However, in the results of high-resolution mass spectrometry, this ion is m/z = 245.0808, which does not meet the expected theoretical value (m/z = 245.0454). Because this ion should be the parent ion losing CO2 (MW = 43.9898), not C2H4O. Therefore, it is necessary to re-deduce the structure and generation path of fragment ions.

A regioselective approach has been developed for the synthesis of benzopyranophenazine derivatives using In (OTf)3 as a catalyst in one-pot synthesis. Further, these synthesized compounds were successfully used as organic corrosion inhibitors on mild steel in 1M H2SO4 solution.

The upgrading of atmospheric-pressure plasma polymerization process, the detailed investigation of atmospheric-pressure plasma polymerization deposited organic carbon-silicon film features is essential to obtain the further understandings into the optimizing coating techniques.

In view of the potential applications of 10-hydroxybenzo [h] quinoline (HBQ) in biological probes and organic light-emission devices, the excited state intramolecular proton transfer (ESIPT) mechanism of HBQ was investigated theoretically in the work.

A theoretical atomic-electronegativity-controlled photo-induced hydrogen bonding interactions and intramolecular proton transfer mechanism is presented for 4’-dimethylamino-flavonol derivatives.

We applied the quantum mechanics/fluctuating charges (QM/FQ) method to simulate the absorption spectra of three protonated forms of p-hydroxybenzylidene imidazolone (p-HBDI) in water. Configurations of solute-solvent were generated from molecular dynamics (MD) simulation within the context of a hybrid scheme in which solute and solvents were treated at QM and molecular mechanics, respectively. Nonperiodic spherical boundary condition was used. To examine the influence on simulated spectra coming from the geometrical relaxation of solute, the MD simulations were carried out for two cases: frozen and flexible molecular geometry of solute. As a result of our calculations, the simulations using the flexible solute's structure delivered vertical excitation energies closer to experimental data than those of a frozen solute, especially for the neutral case. For spectral broadening, changing from fixed geometry of solute to a flexible one led to a significant increase for both neutral and anionic forms of p-HBDI, but no effect happened for the cationic one.

Anatase phase of TiO2 nanomaterial has been deemed a potential anode material for lithium ion battery (LIB) applications because of its remarkable electrochemical properties. However, TiO2 anodes always suffer from intrinsic poor electrical conductivity and slow ion kinetics, which would restrict their practical usage. To address this issue, efficient control and design of the anatase crystal structure of TiO2 material with desirable morphology is one of the critical approaches. In this work, a good lithium storage capability of 181 mA hr g−1 at rate of 0.2C, high rate performance of 70 mA hr g−1 at 20C, and excellent cyclability of 117 mA hr g−1 with a capacity retention of 93% at 1C after 100 cycles and 84 mA hr g−1 at 10C after 1,000 cycles are observed in an optimized porous anatase TiO2 one-dimensional nanotube bundle nanomaterial fabricated through a simple hydrothermal process with post calcination treatment. These excellent electrochemical properties of the product can be ascribed to its anatase crystal phase, 1D nanostructure, and porous framework with a large surface area, which provide it with an efficient electrode/electrolyte contact area and a faster ion/electron diffusion pathway.

Prof. Yu Wang [the middle of the front row] with friends and colleagues at her 70th birthday symposium and celebration, 2013 It is our great pleasure to organize this special issue of the Journal of the Chinese Chemical Society (JCCS) dedicated to the occasion of Professor Yu Wang's 80th birthday. We do appreciate all authors' great efforts in this special issue. Professor Wang was born in June 1943 and grew up in Hsinchu, Taiwan. She received her bachelor degree in chemistry from National Taiwan University (NTU) in 1966 and her Ph.D. degree from University of Illinois, USA in 1973. After completing her post-doctoral research at State University of New York Buffalo for 1 year and assistant researcher at National Research Council of Canada for 5 years, Professor Wang returned to Taiwan and took up her teaching post as an associate professor at NTU in 1979. She became a full professor in 1981 and served as the Dean of the College of Science from 2002 to 2005. She retired in 2013 as an Emeritus Professor and continued to be active in the community. In addition, she served as the Director General at Department of Math and Physical Science, NSC (1998–2001), and as the Vice President of Academia Sinica, 2014–2016. Professor Wang is a world-renowned scientist for her frontier research on crystallography and chemistry. Several pioneer works have been accomplished during her research career. Two areas are worth mentioning: Charge density studies by combining highly accurate X-ray diffraction data and relevant molecular calculations lead to obtain the insights of chemical bonding and physical properties. This area is expanded now to Quantum Crystallography. The other is her works in spin crossover system, where she accomplished a single crystal to single-crystal spin transition via photo excitation (Photo Crystallography). She has published more than 300 papers. Because of her excellence in research, Professor Wang was awarded as an academician of Academia Sinica in 2010. In addition to her research, she also made a great deal of contributions to both local and international academic communities. She played an important role in the development of local crystallographic society and was instrumental in helping Taiwan become a member of IUCr since 1996. She is reputed as the “Mother of crystallography in Taiwan.” Over the years, she served on several prestigious crystallographic societies: Chairman of Crystallographic Committee, Academia Sinica, Taipei (1995–2003), Commission Member of CSMD, IUCr (1996–2002), the President of Asian Crystallographic Association (AsCA) (2002–2004), and Chairman of CSMD, IUCr (2005–2008). She also served as the Editor-in-Chief of the Journal of Chinese Chemical Society, co-published by Wiley in 2006–2014. In addition to her scientific achievement, Professor Wang is also an excellent educator. She is the most gifted educator I have ever known. She always gives her students the best ever-ending love and enthusiasm. Being her student is our greatest reward. To celebrate Professor Wang's 80th birthday, we dedicate this special issue of the JCCS to her. There are 30 cutting-edge articles in this issue contributed from her former students, colleagues, and friends over the years. We are grateful to all authors who have endeavored to bring about a refreshing novelty in this special issue. Dr. Kuan-Jiuh Lin Chairman and Lifetime Distinguished Professor Department of Chemistry National Chung Hsing University Dr. Hwo-Shuenn Sheu Scientist National Synchrotron Radiation Research Center Dr. Biing-Chiau Tzeng Professor Department of Chemistry and Biochemistry National Chung Cheng University